Cas no 86150-61-0 (L-Valine 2-Hydroxyethyl Ester Tosylate)
L-Valine 2-Hydroxyethyl Ester Tosylate is a chiral auxiliary and protected amino acid derivative widely used in peptide synthesis and pharmaceutical applications. The compound features a tosylate leaving group, enhancing its reactivity in nucleophilic substitution reactions, while the 2-hydroxyethyl ester provides improved solubility in polar solvents. Its stereochemical purity ensures high selectivity in asymmetric synthesis, making it valuable for constructing complex molecular architectures. The tosylate group also facilitates further functionalization under mild conditions. This derivative is particularly useful in medicinal chemistry for prodrug design and as an intermediate in the synthesis of bioactive compounds. Its stability and versatility make it a preferred choice for researchers requiring precise control over reaction pathways.

86150-61-0 structure
Product name:L-Valine 2-Hydroxyethyl Ester Tosylate
CAS No:86150-61-0
MF:C14H23NO6S
MW:333.400523424149
MDL:MFCD22666220
CID:836154
PubChem ID:329831262
L-Valine 2-Hydroxyethyl Ester Tosylate Chemical and Physical Properties
Names and Identifiers
-
- Valacyclovir Related Compound F
- L-Valine 2-Hydroxyethyl Ester Tosylate
- 2-hydroxyethyl 2-amino-3-methylbutanoate,4-methylbenzenesulfonic acid
- L-Valine 2-Hydroxyet
- L-VALINE 2-HYDROXYETHYL ESTER 4-METHYLBENZENESULFONATE ,
- para-Toluenesulfonate 2-Hydroxyethyl L-Valinate
- L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt
- (S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
- UNII-DX4L2PN5XF
- AKOS027320575
- AS-76980
- DX4L2PN5XF
- 86150-61-0
- 2-hydroxyethyl (2S)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid
- 2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate, (S)-
- L-Valine 2-Hydroxyethyl Ester 4-Methylbenzenesulfonate
- 2-Hydroxyethyl L-Valinate para-Toluenesulfonate
- L-Valine, 2-hydroxyethyl ester, 4-methylbenzenesulfonate (salt)
- 2-hydroxyethyl L-valinate; para-toluene sulfonate
- (S)-2-Hydroxyethyl2-amino-3-methylbutanoate4-methylbenzenesulfonate
- L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt, pharmaceutical impurity standard
- Valaciclovir impurity F para-toluenesulfonate, European Pharmacopoeia (EP) Reference Standard
- DB-265348
-
- MDL: MFCD22666220
- Inchi: 1S/C7H15NO3.C7H8O3S/c1-5(2)6(8)7(10)11-4-3-9;1-6-2-4-7(5-3-6)11(8,9)10/h5-6,9H,3-4,8H2,1-2H3;2-5H,1H3,(H,8,9,10)/t6-;/m0./s1
- InChI Key: KIQNQGPNCRYWKY-RGMNGODLSA-N
- SMILES: S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCCO)[C@@H](N)C(C)C
Computed Properties
- Exact Mass: 333.12500
- Monoisotopic Mass: 333.12460863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 331
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 135.30000
- LogP: 2.52800
L-Valine 2-Hydroxyethyl Ester Tosylate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
L-Valine 2-Hydroxyethyl Ester Tosylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA805-50mg |
L-Valine 2-Hydroxyethyl Ester Tosylate |
86150-61-0 | 95+% | 50mg |
361.0CNY | 2021-07-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X02145-1g |
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate |
86150-61-0 | 95% | 1g |
¥2647.0 | 2024-07-18 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X02145-100mg |
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate |
86150-61-0 | 95% | 100mg |
¥707.0 | 2024-07-18 | |
TRC | V094320-1g |
L-Valine 2-Hydroxyethyl Ester Tosylate |
86150-61-0 | 1g |
$ 1722.00 | 2023-09-05 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA805-200mg |
L-Valine 2-Hydroxyethyl Ester Tosylate |
86150-61-0 | 95+% | 200mg |
902.0CNY | 2021-07-15 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001098 |
86150-61-0 | ¥1544.34 | 2023-01-13 | ||||
Biosynth | IV178763-25 mg |
L-Valine 2-hydroxyethyl ester tosylate |
86150-61-0 | 25mg |
$319.25 | 2023-01-04 | ||
Biosynth | IV178763-50 mg |
L-Valine 2-hydroxyethyl ester tosylate |
86150-61-0 | 50mg |
$511.00 | 2023-01-04 | ||
A2B Chem LLC | AB75262-100mg |
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate |
86150-61-0 | 95% | 100mg |
$77.00 | 2024-04-19 | |
A2B Chem LLC | AB75262-1g |
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate |
86150-61-0 | 95% | 1g |
$295.00 | 2024-04-19 |
L-Valine 2-Hydroxyethyl Ester Tosylate Related Literature
-
Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
86150-61-0 (L-Valine 2-Hydroxyethyl Ester Tosylate) Related Products
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